2-hydroxy-N'-(3-iodobenzylidene)-2,2-diphenylacetohydrazide

• IUPAC Name: 2-hydroxy-N-[(E)-(3-iodophenyl)methylideneamino]-2,2-diphenylacetamide
• InChI: InChI=1S/C21H17IN2O2/c22-19-13-7-8-16(14-19)15-23-24-20(25)21(26,17-9-3-1-4-10-17)18-11-5-2-6-12-18/h1-15,26H,(H,24,25)/b23-15+
• InChI Key: NHUAEMXYKCCOAY-HZHRSRAPSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C(=O)NN=CC3=CC(=CC=C3)I)O
• Isomeric SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C(=O)N/N=C/C3=CC(=CC=C3)I)O
• Molecular Formula: C21H17IN2O2
• Molecular Weight: 456.3 g/mol

Description

2-hydroxy-N'-(3-iodobenzylidene)-2,2-diphenylacetohydrazide, also known as HIBA, is a chemical compound that has been studied extensively for its potential applications in various scientific fields. This compound is known for its unique properties, including its ability to act as a chelating agent and its potential use as a fluorescent probe. In

Scientific Research Applications

Synthesis and Characterization

Recent studies have focused on the synthesis and characterization of Schiff base compounds and their derivatives, which are recognized for their broad spectrum of biological activities. For instance, the synthesis and characterization of related Schiff base compounds have been reported, revealing their potential as bioactive molecules due to their antibacterial, antifungal, antioxidant, and cytotoxic activities. These compounds also demonstrate significant interactions with DNA, suggesting potential applications in molecular biology and pharmacology (Sirajuddin et al., 2013).

Antioxidant Properties

Some derivatives have been synthesized to assess their antioxidant capabilities. For example, compounds synthesized from reactions involving substituted hydrazides showed significant free-radical scavenging ability, highlighting their potential as antioxidants in pharmaceutical and food industries (Ali, 2015).

Antimicrobial Activity

The antimicrobial activity of Schiff base compounds derived from hydrazide and their vanadium(V) complexes has been evaluated, showing effectiveness against various bacterial and fungal strains. This suggests their potential use in developing new antimicrobial agents to combat resistant microbial strains (He et al., 2018).

Antitumor and Antiproliferative Activity

Studies on the antitumor potential of acylhydrazone derivatives, including those similar to 2-hydroxy-N'-(3-iodobenzylidene)-2,2-diphenylacetohydrazide, have shown promising results. Certain derivatives exhibited potent cytotoxicity against cancer cell lines, suggesting their potential as antitumor agents (Congiu & Onnis, 2013).

Molecular Docking Studies

Molecular docking studies of related compounds have provided insights into their potential interactions with biological targets, suggesting the feasibility of designing new molecules with specific biological activities. Such studies are crucial for the development of new therapeutic agents (Karrouchi et al., 2021).